Cas no 1805228-53-8 (4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid)
4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid
-
- Inchi: 1S/C10H8ClNO2S/c11-4-7-2-1-6(3-9(13)14)10(15)8(7)5-12/h1-2,15H,3-4H2,(H,13,14)
- InChI Key: UUROFOFGAMKBJX-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(CC(=O)O)=C(C=1C#N)S
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 1.6
- Topological Polar Surface Area: 62.1
4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014005796-1g |
4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid |
1805228-53-8 | 97% | 1g |
1,445.30 USD | 2021-05-31 |
4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid
Recent Advances in the Study of 4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid (CAS: 1805228-53-8) and Its Applications in Chemical Biology and Medicine
The compound 4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid (CAS: 1805228-53-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.
Recent studies have highlighted the versatility of 4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid as a key intermediate in the synthesis of various biologically active molecules. Its structural motif, which includes a chloromethyl group, a cyano group, and a mercapto group, makes it a valuable building block for the development of novel inhibitors targeting specific enzymes and receptors. For instance, researchers have successfully utilized this compound in the synthesis of potent cysteine protease inhibitors, which are being explored for their potential in treating parasitic infections and certain types of cancer.
In addition to its role as a synthetic intermediate, 4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid has been investigated for its direct biological effects. Recent in vitro studies have demonstrated its ability to modulate redox-sensitive signaling pathways, suggesting potential applications in the treatment of oxidative stress-related diseases. Furthermore, its mercapto group has been shown to interact with metal ions, opening up possibilities for its use in chelation therapy and metalloenzyme inhibition.
The pharmacokinetic properties of 4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid have also been a subject of recent research. Advanced analytical techniques, including LC-MS and NMR spectroscopy, have been employed to study its metabolic stability and distribution profiles. These studies have provided valuable insights into the compound's bioavailability and potential for further optimization as a drug candidate.
Looking ahead, researchers are exploring the potential of 4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid in targeted drug delivery systems. Its functional groups offer multiple sites for conjugation with various targeting moieties, making it a promising candidate for the development of prodrugs and antibody-drug conjugates. Current investigations are focusing on optimizing these conjugates for improved therapeutic efficacy and reduced off-target effects.
In conclusion, 4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid (CAS: 1805228-53-8) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Continued research in this area is expected to yield novel therapeutic agents and further expand our understanding of structure-activity relationships in this chemical class.
1805228-53-8 (4-Chloromethyl-3-cyano-2-mercaptophenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)